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Compound of Interest

Compound Name: PD 123319 ditrifluoroacetate

Cat. No.: B1662854

For researchers and scientists in the field of drug development, the safe handling and disposal
of chemical compounds is a paramount concern. This document provides a comprehensive,
step-by-step guide for the proper disposal of PD 123319 ditrifluoroacetate, a potent and
selective non-peptide AT2 receptor antagonist. Adherence to these procedures is critical to
ensure laboratory safety and environmental protection.

Immediate Safety and Handling Protocols

Given that specific safety data for PD 123319 ditrifluoroacetate is not readily available, the
disposal procedures are based on the hazardous properties of its trifluoroacetate component.
Trifluoroacetic acid (TFA) and its salts are corrosive and require careful handling.[1]

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the
consistent use of appropriate PPE. When handling PD 123319 ditrifluoroacetate, the
following are mandatory:

o Eye Protection: Chemical splash goggles that meet ANSI standard Z-87.1 are required. For
handling larger quantities, a full-face shield is recommended.[1][2]

e Hand Protection: Nitrile gloves are essential. For applications involving larger volumes,
heavy-duty gloves such as butyl rubber or Viton are recommended.[1][3]

» Body Protection: A properly fitting laboratory coat, long pants, and closed-toe shoes must be
worn at all times.[2]
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Engineering Controls: All work with PD 123319 ditrifluoroacetate should be conducted within
a properly functioning chemical fume hood to prevent inhalation of any dust or aerosols.[2][3]

Quantitative Data and Physical Properties

For quick reference, the following table summarizes the key quantitative data for PD 123319
ditrifluoroacetate.

Property Value

Molecular Weight 736.67 g/mol [4]

Formula C31H32N403-2CF3COzH[4]
Purity 298%][4]

Storage Temperature -20°C[4]

Solubility Soluble to 100 mM in water[4]

Step-by-Step Disposal Procedure

The proper disposal of PD 123319 ditrifluoroacetate is a critical final step in the experimental
workflow. The following procedure must be strictly followed to ensure compliance with
hazardous waste regulations.

1. Waste Segregation:

o All waste containing PD 123319 ditrifluoroacetate, including unused product, contaminated
labware (e.g., pipette tips, vials), and cleaning materials, must be treated as hazardous
waste.

e This waste must be segregated from other laboratory waste streams. Do not mix with non-
hazardous trash or other chemical waste unless compatibility has been confirmed.[5]

2. Waste Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting PD 123319
ditrifluoroacetate waste. The container should be in good condition with a secure lid.[5][6]
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e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "PD 123319 ditrifluoroacetate”. Avoid using abbreviations.[2] The label should also
indicate the accumulation start date.[7]

3. Waste Accumulation and Storage:
o Keep the hazardous waste container closed at all times, except when adding waste.[5][6]

o Store the waste container in a designated satellite accumulation area within the laboratory.
This area should be away from incompatible materials.[2]

o Utilize secondary containment, such as a tray, to mitigate potential spills or leaks.[5][7]
4. Disposal of Empty Containers:

o Empty containers of PD 123319 ditrifluoroacetate must also be disposed of as hazardous
waste unless they have been triple-rinsed.[6][8]

o The first rinsate from cleaning the container must be collected and disposed of as hazardous
waste.[5] Subsequent rinses with a suitable solvent can be managed according to your
institution's specific guidelines.

 After thorough cleaning, deface or remove the original label before disposing of the container
in the appropriate recycling or trash receptacle.[8]

5. Arranging for Waste Pickup:

o Once the waste container is full, or in accordance with your institution's policies, arrange for
a pickup by a certified hazardous waste management service.[2]

e Do not dispose of PD 123319 ditrifluoroacetate down the drain or in the regular trash.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for PD 123319
ditrifluoroacetate.
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Leak-Proof Hazardous
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l
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Arrange for Pickup by
Certified Hazardous
Waste Management

End: Proper Disposal

Click to download full resolution via product page
Caption: Disposal Workflow for PD 123319 Ditrifluoroacetate.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and
responsible disposal of PD 123319 ditrifluoroacetate, fostering a secure research
environment and upholding their commitment to environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1662854?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Safe_Handling_of_Gfp150_tfa_and_Other_Novel_Trifluoroacetate_Compounds.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.rndsystems.com/products/pd-123319-ditrifluoroacetate_1361
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b1662854#pd-123319-ditrifluoroacetate-proper-disposal-procedures
https://www.benchchem.com/product/b1662854#pd-123319-ditrifluoroacetate-proper-disposal-procedures
https://www.benchchem.com/product/b1662854#pd-123319-ditrifluoroacetate-proper-disposal-procedures
https://www.benchchem.com/product/b1662854#pd-123319-ditrifluoroacetate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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